Cas no 82394-15-8 (N-[(4-methoxy-6,11-dihydrodibenzo[b,e]thiepin-11-yl)methyl]acetamide)

• Product Name: N-[(4-methoxy-6,11-dihydrodibenzo[b,e]thiepin-11-yl)methyl]acetamide
• CAS No: 82394-15-8
• MF: C₁₈H₁₉NO₂S
• MW: 313.41396355629
• CID: 1806669
• PubChem ID: 3067920
• Update Time: 2025-04-21

N-[(4-methoxy-6,11-dihydrodibenzo[b,e]thiepin-11-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxy-6,11-dihydrodibenzo[b,e]thiepin-11-yl)methyl]acetamide
• N-[(4-methoxy-6,11-dihydrobenzo[c][1]benzothiepin-11-yl)methyl]acetamide
• 82394-15-8
• N-(4-Methoxy-6,11-dihydrodibenzo(b,e)thiepin-11-ylmethyl)acetamide
• Acetamide, N-((6,11-dihydro-4-methoxydibenzo(b,e)thiepin-11-yl)methyl)-
• N-((6,11-Dihydro-4-methoxydibenzo(b,e)thiepin-11-yl)methyl)acetamide
• BRN 4528616
• DTXSID201002659
• N-[(4-Methoxy-6,11-dihydrodibenzo[b,e]thiepin-11-yl)methyl]ethanimidic acid

• Inchi： 1S/C18H19NO2S/c1-12(20)19-10-16-14-7-4-3-6-13(14)11-22-18-15(16)8-5-9-17(18)21-2/h3-9,16H,10-11H2,1-2H3,(H,19,20)
• InChI Key： GDBRFEPHYFDSEM-UHFFFAOYSA-N
• SMILES： S1CC2C=CC=CC=2C(CNC(C)=O)C2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 313.11365002g/mol
• Monoisotopic Mass: 313.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų